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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108 Get Quote

Introduction
These application notes provide detailed safety precautions and handling protocols for 2-
Hydroxymethylene ethisterone (CAS No. 2787-02-2).[1] This compound is a synthetic steroid

and, while specific toxicological data is limited, it should be handled as a potent, biologically

active substance. The safety guidelines outlined below are based on the known hazards of the

parent compound, ethisterone, and related synthetic progestins, which are classified as

suspected carcinogens and potent reproductive toxicants.[2][3] These protocols are intended

for researchers, scientists, and drug development professionals working with this compound in

a laboratory setting.

Hazard Identification and Classification
2-Hydroxymethylene ethisterone should be treated as a hazardous substance with the

potential for significant health effects. The parent compound, ethisterone, is classified with the

following hazards:

Carcinogenicity: Category 2, Suspected of causing cancer.[2][3]

Reproductive Toxicity: Category 1A, May damage fertility or the unborn child.[2][3]

Lactational Effects: May cause harm to breast-fed children.[2][3]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[2][3]
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Occupational exposure to synthetic progestogens has been linked to hormonal disturbances in

both men and women, including gynecomastia in men and intermenstrual bleeding in women.

[4][5] Therefore, minimizing exposure is critical.

Quantitative Data Summary
While specific occupational exposure limits (OELs) for 2-Hydroxymethylene ethisterone have

not been established, data for the parent compound and general principles for potent

compounds should be applied.

Parameter Value Compound Reference

CAS Number 2787-02-2
2-Hydroxymethylene

ethisterone
[1]

Molecular Formula C₂₂H₂₈O₃
2-Hydroxymethylene

ethisterone
[1]

Molecular Weight 340.46 g/mol
2-Hydroxymethylene

ethisterone
[1]

Hazard Classification

Suspected

Carcinogen (Cat. 2),

Reproductive Toxin

(Cat. 1A)

Ethisterone [2][3]

Acute Oral Toxicity

(LD50)
>2000 mg/kg (Rat) Ethisterone [6]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to containment and protection is mandatory when handling this

compound.

4.1 Engineering Controls:

Primary Containment: All procedures involving the handling of powdered (solid) 2-
Hydroxymethylene ethisterone, such as weighing and stock solution preparation, must be

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6716192/
https://stacks.cdc.gov/view/cdc/185132/cdc_185132_DS1.pdf
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.biosynth.com/p/FH24425/2787-02-2-2-hydroxymethylene-ethisterone
https://www.biosynth.com/p/FH24425/2787-02-2-2-hydroxymethylene-ethisterone
https://www.biosynth.com/p/FH24425/2787-02-2-2-hydroxymethylene-ethisterone
https://www.fishersci.com/store/msds?partNumber=AAJ6358006&productDescription=ETHISTERONE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/22893m.pdf
https://www.spectrumchemical.com/media/sds/E0066.PDF
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


performed within a certified chemical fume hood, ventilated balance enclosure, or glove box

to prevent inhalation of dust.[6][7][8]

Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood should

have a continuous airflow and be inspected regularly.[9]

4.2 Personal Protective Equipment (PPE):

Hand Protection: Wear two pairs of nitrile gloves ("double-gloving").[9] Gloves must be

changed immediately if contaminated, and always before leaving the work area.

Eye Protection: Chemical safety goggles or a full-face shield must be worn to protect against

splashes or airborne particles.[2][6]

Body Protection: A dedicated, disposable or professionally laundered lab coat must be worn.

A disposable gown is recommended for handling larger quantities.[6][7]

Respiratory Protection: For procedures outside of a fume hood where dust may be

generated, a NIOSH-approved respirator with a particle filter is required.[2][6]

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in
DMSO
This protocol details the steps for safely preparing a stock solution from the powdered form of

2-Hydroxymethylene ethisterone.

5.1 Materials:

2-Hydroxymethylene ethisterone powder

Anhydrous DMSO

Calibrated analytical balance inside a ventilated enclosure

Spatula
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Weighing paper or boat

Appropriate class A volumetric flask with stopper

Pipettors and sterile tips

Vortex mixer

Waste container for potent compounds

5.2 Procedure:

Preparation: Before starting, ensure the fume hood sash is at the appropriate height. Don a

full set of PPE as described in Section 4.2 (double nitrile gloves, safety goggles, lab coat).

Weighing: Tare the analytical balance with the weighing boat inside the ventilated enclosure.

Carefully weigh the target amount of 2-Hydroxymethylene ethisterone powder. Example:

For 10 mL of a 10 mM solution, weigh 34.05 mg.

Transfer: Carefully transfer the weighed powder into the volumetric flask using the weighing

boat and a spatula. Ensure no powder is spilled.

Dissolution: Inside the fume hood, add approximately half the final volume of DMSO to the

volumetric flask. Stopper the flask and vortex gently until the solid is completely dissolved.

Final Volume: Add DMSO to the calibration mark of the volumetric flask. Stopper and invert

the flask several times to ensure a homogenous solution.

Storage: Transfer the solution to a properly labeled storage vial (Compound Name, CAS,

Concentration, Solvent, Date, and Hazard Symbols). Store at 2°C - 8°C as recommended.[1]

Decontamination & Waste Disposal:

Wipe down the spatula, balance, and all surfaces inside the fume hood with a suitable

decontamination solution (e.g., 10% bleach followed by 70% ethanol).[10]

Dispose of all contaminated disposables (gloves, weighing boat, pipette tips) in a

designated, sealed waste container for potent compounds.[2]
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Visualizations
Workflow for Safe Handling of Potent Steroids
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Click to download full resolution via product page

Caption: Workflow for handling potent compounds like 2-Hydroxymethylene ethisterone.

Emergency Response for Accidental Exposure

Accidental
Exposure Event
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Remove contaminated clothing.
Wash area with soap & water

for 15 minutes.

Yes
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with water for at least 15

minutes.

Yes

Move to fresh air.
If breathing is difficult,

provide oxygen.

Yes

Rinse mouth with water.
Do NOT induce vomiting.

Yes

Seek Immediate
Medical Attention.

Bring SDS.

Click to download full resolution via product page

Caption: Decision tree for emergency response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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